Cas no 863127-77-9 (Dasatinib monohydrate)

Dasatinib (BMS-354825) monohydrate is an orally active, ATP competitive, dual Src / BCR ABL inhibitor with potent antitumor activity. The Ki values for SRC and BCR ABL are 16 PM and 30 pm, respectively. The IC50 of dasatinib monohydrate for inhibiting BCR ABL and Src are < 1.0 nm and 0.5 nm, respectively Dasatinib monohydrate also induces apoptosis and autophagy

Dasatinib monohydrate structure

Product Name:Dasatinib monohydrate

CAS No:863127-77-9

Molecular Formula:C₂₂H₂₈ClN₇O₃S

Molecular Weight:506.02082157135

MDL:MFCD08704581

CID:69069

PubChem ID:11540687

Dasatinib monohydrate Properties

Names and Identifiers

- Dasatinib monohydrate
- N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide monohydrate
- Dasatinib
- Dasatinib (monohydrate)
- N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide,hydrate
- Dasatinib hydrate (JAN)
- dasatinib.H2O
- N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino)-1,3-thiazole-5-carboxamide monohydrate
- N-(2-chloro-6-methylphenyl)-2-(6-(4-(3-hydroxyethyl)piperazin-1-yl)-2-methylpyrim
- SPRYCEL (TN)
- UNII-RBZ1571X5H
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-, monohydrate (9CI)
- BMS 35482503
- Dasatinib hydrate
- MFCD08704581
- DTXSID50235486
- 863127-77-9
- CHEBI:70839
- DASATINIB [ORANGE BOOK]
- HMS3264K15
- NSC 759877
- N-(2-chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide hydrate
- N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide;hydrate
- BCP09727
- DASATINIB MONOHYDRATE [WHO-DD]
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino)-, monohydrate
- Q27139135
- SB17285
- CS-0019773
- 863127-77-9 (hydrate)
- GS-4248
- s7782
- D06414
- EN300-7359810
- BD164354
- DASATINIB [JAN]
- N-(2-chloro-6-methylphenyl)-2-({6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}amino)-1,3-thiazole-5-carboxamide--water (1/1)
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-, hydrate (1:1)
- HMS3886B19
- N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide hydrate
- CCG-269744
- RBZ1571X5H
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-, hydrate (1:1); 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-, monohydrate (9CI); BMS 35482503; Dasatinib hydrate; Dasatinib monohydrate
- AKOS015855318
- Dasatinib monohydrate?
- BMS-354825 Monohydrate
- Dasatinib [USAN]
- HY-10181B
- N-(2-chloro-6-methylphenyl)-2-((6-(4-(2- hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide hydrate
- BMS 354825-03
- N-[2-Chloro-6-methylphenyl]-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide
- Dasatinib (USAN)
- DASATINIB [VANDF]
- N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide hydrate
- N-(2-chloranyl-6-methyl-phenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methyl-pyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide hydrate
- BMS-354825-03
- N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]thiazole-5-carboxamide hydrate
- XHXFZZNHDVTMLI-UHFFFAOYSA-N
- SCHEMBL290515
- A841605
- Dasatinib [USAN:INN:BAN:JAN]
- N-(2-chloro-6-methylphenyl)-2-({6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}amino)-1,3-thiazole-5-carboxamide hydrate
- DASATINIB HYDRATE [JAN]
- DASATINIB [EMA EPAR]
- N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide monohydrate.
- +Expand
- MDL： MFCD08704581
- InChIKey： XHXFZZNHDVTMLI-UHFFFAOYSA-N
- Inchi： 1S/C22H26ClN7O2S.H2O/c1-14-4-3-5-16(23)20(14)28-21(32)17-13-24-22(33-17)27-18-12-19(26-15(2)25-18)30-8-6-29(7-9-30)10-11-31;/h3-5,12-13,31H,6-11H2,1-2H3,(H,28,32)(H,24,25,26,27);1H2
- SMILES： O=C(C1=CN=C(NC2C=C(N3CCN(CCO)CC3)N=C(C)N=2)S1)NC1C(C)=CC=CC=1Cl.O

Computed Properties

Exact Mass: 505.16600
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 8
Monoisotopic Mass: 505.166286
Heavy Atom Count: 34
Complexity: 642
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: 11
Surface Charge: 0
Topological Polar Surface Area: 136

Experimental Properties

LogP: 3.39810
PSA: 143.98000
Color/Form: Powder
Density: 1.408

Dasatinib monohydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032NV-1mg	5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-, hydrate (1:1)	863127-77-9	98%	1mg	$4.00	2024-04-21
A2B Chem LLC	AB42619-1mg	Dasatinib monohydrate	863127-77-9	98%	1mg	$4.00	2024-04-19
abcr	AB348951-1 g	Dasatinib monohydrate, 95%; .	863127-77-9	95%	1 g	€131.50	2023-07-19
Ambeed	A210354-25mg	N-(2-Chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide hydrate	863127-77-9	98%	25mg	$7.0	2024-07-18
ChemScence	CS-0019773-1g	Dasatinib (monohydrate)	863127-77-9		1g	$105.0	2021-09-02
Cooke Chemical	A7023258-1ml	Dasatinib(monohydrate)	863127-77-9	10mMinDMSO	1ml	RMB 159.20	2023-09-07
DC Chemicals	DC3140-100 mg	Dasatinib monohydrate	863127-77-9		100mg	$200.0	2022-02-28
Enamine	EN300-7359810-0.05g		863127-77-9		0.05g	$73.0
eNovation Chemicals LLC	D486019-100mg	Dasatinib Monohydrate	863127-77-9	97%	100mg	$200	2022-10-13
LKT Labs	D0375-10 mg	Dasatinib Monohydrate	863127-77-9	≥98%	10mg	$120.30	2023-07-11

Dasatinib monohydrate Suppliers

Shandong Boyuan Pharmaceutical Co., Ltd.

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Dasatinib monohydrate Related Literature

1. A bioorthogonal approach for imaging the binding between Dasatinib and its target proteins inside living cells

Young-Rang Kim,Young Hye Kim,Sung Woo Kim,Yong Ju Lee,Dong-Eon Chae,Kyung-A Kim,Zee-Won Lee,Nam Doo Kim,Jong-Soon Choi,Insung S. Choi,Kyung-Bok Lee Chem. Commun. 2016 52 11764
2. An analogue of a kinase inhibitor exhibits subjective characteristics that contribute to its inhibitory activities as a potential anti-cancer candidate: insights through computational biomolecular modelling of UM-164 binding with lyn protein

Umar Ndagi,Maryam Abdullahi,Asmau N. Hamza,Mahmoud E. Soliman RSC Adv. 2020 10 145
3. A sensitive and microscale method for drug screening combining affinity probes and single molecule fluorescence correlation spectroscopy

Lingao Ruan,Di Su,Chang Shao,Jinjie Wang,Chaoqing Dong,Xiangyi Huang,Jicun Ren Analyst 2015 140 1207
4. Gold nanoparticles and reduced graphene oxide-amplified label-free DNA biosensor for dasatinib detection

Fahimeh Tahernejad-Javazmi,Mehdi Shabani-Nooshabadi,Hassan Karimi-Maleh New J. Chem. 2018 42 16378
5. Small-world networks of residue interactions in the Abl kinase complexes with cancer drugs: topology of allosteric communication pathways can determine drug resistance effects

A. Tse,G. M. Verkhivker Mol. BioSyst. 2015 11 2082
6. Dasatinib loaded nanostructured lipid carriers for effective treatment of corneal neovascularization

Qingqing Li,Xianwei Yang,Peipei Zhang,Fei Mo,Peiru Si,Ximeng Kang,Menghan Wang,Jiye Zhang Biomater. Sci. 2021 9 2571
7. The synthesis of Bcr-Abl inhibiting anticancer pharmaceutical agents imatinib, nilotinib and dasatinib

Benjamin J. Deadman,Mark D. Hopkin,Ian R. Baxendale,Steven V. Ley Org. Biomol. Chem. 2013 11 1766
8. Microfluidic single cell arrays to interrogate signalling dynamics of individual, patient-derived hematopoietic stem cells

Shannon L. Faley,Mhairi Copland,Donald Wlodkowic,Walter Kolch,Kevin T. Seale,John P. Wikswo,Jonathan M. Cooper Lab Chip 2009 9 2659
9. The opening/closure of the P-loop and hinge of BCR-ABL1 decodes the low/high bioactivities of dasatinib and axitinib

Jianyi Wang,Qing Chen,Mian Wang,Cheng Zhong Phys. Chem. Chem. Phys. 2017 19 22444
10. Development of inverse electron demand Diels–Alder ligation and TR-FRET assays for the determination of ligand–protein target occupancy in live cells

Jasmina Marjanovic,Aleksandra Baranczak,Violeta Marin,Henning Stockmann,Paul L. Richardson,Anil Vasudevan Med. Chem. Commun. 2017 8 789

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